Cas no 2411284-27-8 (2-chloro-N-{7-oxo-6-azaspiro3.4octan-2-yl}acetamide)

• Product Name: 2-chloro-N-{7-oxo-6-azaspiro3.4octan-2-yl}acetamide
• CAS No: 2411284-27-8
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 6403565
• PubChem ID: 146105361
• Update Time: 2025-06-26

2-chloro-N-{7-oxo-6-azaspiro3.4octan-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{7-oxo-6-azaspiro3.4octan-2-yl}acetamide
• EN300-26575194
• 2-Chloro-N-(7-oxo-6-azaspiro[3.4]octan-2-yl)acetamide
• Z3217401718
• 2-chloro-N-{7-oxo-6-azaspiro[3.4]octan-2-yl}acetamide
• 2411284-27-8

• Inchi： 1S/C9H13ClN2O2/c10-4-8(14)12-6-1-9(2-6)3-7(13)11-5-9/h6H,1-5H2,(H,11,13)(H,12,14)
• InChI Key： FNNUPBFLCUYXBY-UHFFFAOYSA-N
• SMILES： ClCC(NC1CC2(CC(NC2)=O)C1)=O

Computed Properties

• Exact Mass: 216.0665554g/mol
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-chloro-N-{7-oxo-6-azaspiro3.4octan-2-yl}acetamide

Professional Introduction to Compound with CAS No. 2411284-27-8 and Product Name: 2-chloro-N-{7-oxo-6-azaspiro3.4octan-2-yl}acetamide

The compound with the CAS number 2411284-27-8 and the product name 2-chloro-N-{7-oxo-6-azaspiro3.4octan-2-yl}acetamide represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates a spirocyclic framework, which is a key feature that contributes to its distinct chemical properties and biological activities.

At the core of this compound's structure is a 7-oxo-6-azaspiro3.4octan-2-yl moiety, which is a highly specialized spirocyclic amide derivative. Spirocyclic compounds are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in biological systems. The presence of the azaspiro ring system in this compound suggests that it may exhibit unique interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The chloro substituent at the nitrogen position of the acetamide moiety further modulates the electronic properties of the molecule. Chlorinated amides are often explored in medicinal chemistry due to their ability to influence metabolic stability and pharmacokinetic profiles. This particular substitution pattern may contribute to the compound's bioavailability and efficacy, making it an attractive scaffold for developing new therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with tailored biological activities. The spirocyclic structure of 2-chloro-N-{7-oxo-6-azaspiro3.4octan-2-yl}acetamide has been computationally analyzed to identify potential binding pockets in target proteins. These studies suggest that the compound may interact with enzymes and receptors involved in critical biological pathways, such as inflammation and cell proliferation.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate activity against certain enzymatic targets, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are particularly intriguing given the structural complexity of the molecule. The spirocyclic core appears to contribute to favorable interactions with the target site, while the chloro and azaspiro substituents enhance binding affinity.

The synthesis of 2-chloro-N-{7-oxo-6-azaspiro3.4octan-2-yl}acetamide represents a significant achievement in synthetic organic chemistry. The spirocyclic framework was constructed through a multi-step sequence involving cyclocondensation reactions followed by functional group transformations. The introduction of the chloro substituent was achieved using standard chlorinating agents under controlled conditions, ensuring high regioselectivity and yield.

Future research directions include exploring analogs of this compound with modified spirocyclic cores or different substituents on the acetamide moiety. By systematically varying these structural elements, researchers aim to optimize potency, selectivity, and pharmacokinetic properties. Additionally, studies are planned to investigate the mechanism of action of this compound in cellular models, providing insights into its therapeutic potential.

The development of novel scaffolds like 2-chloro-N-{7-oxo-6-azaspiro3.4octan-2-yl}acetamide underscores the importance of innovative approaches in medicinal chemistry. The integration of computational methods, synthetic techniques, and pharmacological evaluations is essential for discovering next-generation therapeutics. This compound exemplifies how structural complexity can be leveraged to develop molecules with unique biological activities.

As research progresses, it is anticipated that compounds like 2-chloro-N-{7-oxo-6-azaspiro3.4octan-2-yl}acetamide will find applications in treating various diseases, including those for which current treatments are limited or non-existent. The spirocyclic amide derivative offers a promising starting point for developing drugs that target complex biological pathways with high precision.